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CAS No.: 1306606-13-2

Cat. No.: B13145790

Get Quote

Executive Summary
Octahydro-1H-indole-3-carboxamide represents a saturated, bicyclic scaffold distinct from its

aromatic parent, indole. In cardiovascular research, this moiety is critical due to its defined

stereochemistry and lipophilic profile, which allow for precise interactions with hydrophobic

pockets in target proteins.

Unlike planar indole derivatives, the octahydro-1H-indole ring system adopts a "folded"

conformation (cis- or trans-fused), mimicking Proline-rich peptide turns. This structural feature

is exploited in the design of Angiotensin-Converting Enzyme (ACE) inhibitors (e.g., Perindopril,

Trandolapril) and emerging anti-arrhythmic agents targeting voltage-gated potassium channels

(Kv1.5).

This guide details the application of this scaffold in:

RAS Modulation: Evaluating ACE inhibitory potency.

Electrophysiology: Assessing Kv1.5 channel blockade for atrial fibrillation.
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Lead Optimization: Structure-Activity Relationship (SAR) protocols.

Mechanism of Action & Biological Rationale
The "Proline Mimetic" Effect in ACE Inhibition
The octahydroindole ring acts as a bulky, hydrophobic surrogate for the Proline residue found

in the C-terminus of Angiotensin I.

Binding Mode: The ring system occupies the

subsite of the ACE active site.

Stereochemistry: The (2S, 3aS, 7aS) configuration is thermodynamically favored for high-

affinity binding, positioning the carboxamide or carboxylic acid groups to coordinate with the

catalytic Zinc ion (

).

Advantage: The saturated ring increases metabolic stability and oral bioavailability compared

to unsaturated analogs.

Ion Channel Modulation (Kv1.5)
Recent studies indicate that indole-3-carboxamide derivatives inhibit the ultra-rapid delayed

rectifier

current (

), a target for atrial fibrillation.

Mechanism: The carboxamide linker provides hydrogen bond donors/acceptors that interact

with the pore region of the Kv1.5 channel.

Octahydro Modification: Saturation of the indole ring alters the vector of the side chains,

potentially improving selectivity against hERG channels (reducing ventricular arrhythmia

risk).

Pathway Visualization
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The following diagram illustrates the dual-targeting potential of the scaffold.
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Figure 1: Pharmacological targets of octahydroindole-3-carboxamide derivatives. The scaffold

serves as a versatile template for RAS inhibition (left) and ion channel modulation (right).

Experimental Protocols
Protocol A: In Vitro ACE Inhibition Assay (FRET-Based)
Purpose: To determine the

of octahydro-1H-indole-3-carboxamide derivatives against human recombinant ACE.

Materials:

Enzyme: Recombinant Human ACE (0.1 U/mL).

Substrate: Abz-Gly-p-Nitro-Phe-Pro-OH (FRET peptide).

Buffer: 50 mM HEPES, 300 mM NaCl, 10 µM

, 0.01% Brij-35, pH 7.5.

Compound: Octahydro-1H-indole-3-carboxamide (dissolved in DMSO).
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Step-by-Step Methodology:

Preparation: Dilute the test compound in assay buffer to 10x the final concentration (range:

0.1 nM to 10 µM). Keep DMSO < 1%.

Incubation: Add 10 µL of compound and 40 µL of ACE enzyme solution to a black 96-well

plate. Incubate at 37°C for 15 minutes to allow equilibrium binding.

Initiation: Add 50 µL of Substrate solution (final conc. 50 µM).

Measurement: Monitor fluorescence immediately (

nm) in kinetic mode for 60 minutes at 37°C.

Analysis: Calculate the slope (RFU/min) of the linear portion of the curve.

Fit data to a 4-parameter logistic equation to derive

.

Protocol B: Whole-Cell Patch Clamp for Kv1.5 ( )
Purpose: To assess the anti-arrhythmic potential by measuring inhibition of the ultra-rapid

delayed rectifier potassium current.

Cell Model: CHO cells stably expressing human Kv1.5 (hKv1.5).

Solutions:

Pipette Solution (Intracellular): 140 mM KCl, 1 mM

, 10 mM EGTA, 10 mM HEPES, 5 mM Mg-ATP (pH 7.2).

Bath Solution (Extracellular): 135 mM NaCl, 5 mM KCl, 1 mM

, 1.8 mM

, 10 mM HEPES, 10 mM Glucose (pH 7.4).

Workflow:
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Seal Formation: Establish a G

seal and enter whole-cell configuration. Compensate for series resistance (

).

Voltage Protocol: Hold membrane potential at -80 mV. Apply depolarizing pulses to +50 mV

for 500 ms, every 10 seconds.

Perfusion: Peruse control bath solution for 5 minutes to establish baseline current.

Drug Application: Perfuse octahydro-1H-indole-3-carboxamide (1, 10, 30 µM) until steady-

state block is achieved (~5-7 mins).

Washout: Perfuse drug-free solution to verify reversibility.

Data Analysis: Measure peak tail current amplitude. Plot normalized current vs.

concentration to determine

.

Synthesis & Structural Considerations
When utilizing this scaffold, researchers must control for stereoisomerism, as the cis- and

trans-fused ring systems exhibit vastly different biological activities.

Key Synthetic Intermediate:

Starting Material: Indole-3-carboxylic acid.[1][2]

Hydrogenation: Catalytic hydrogenation (

in Acetic Acid) typically yields the cis-octahydroindole.

Resolution: Chiral HPLC or crystallization with (R)-

-methylbenzylamine is required to isolate the active (2S, 3aS, 7aS) isomer.

Table 1: Structure-Activity Relationship (SAR) Trends
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Modification Site Chemical Change Impact on CV Activity

N-1 Position
Hydrophobic group (e.g.,

Phenylpropyl)

Increases ACE affinity (mimics

Phe8 of Ang I).

C-3 Carboxamide Conversion to Carboxylic Acid
Essential for ACE Zinc

coordination.

C-3 Carboxamide Retention of Amide
Favored for Ion Channel

(Kv1.5) binding.

Ring Saturation
Indole

Octahydroindole

Improves metabolic stability

and selectivity.

Experimental Workflow Diagram
The following Graphviz diagram outlines the critical path for evaluating a new octahydroindole

derivative.
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Figure 2: Decision tree for the pharmacological evaluation of octahydroindole derivatives.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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